Cas no 874791-10-3 (3,5-difluorobenzene-1-carbothioamide)

• Product Name: 3,5-difluorobenzene-1-carbothioamide
• CAS No: 874791-10-3
• MF: C₇H₅F₂NS
• MW: 173.18310713768
• CID: 709737
• PubChem ID: 46779078
• Update Time: 2025-10-22

3,5-difluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3,5-difluoro-
• 3,5-Difluorothiobenzamide
• 3,5-Difluorobenzenecarbothioamide
• Benzenecarbothioamide,3,5-difluoro
• 3,5-difluorobenzene-1-carbothioamide
• FT-0721555
• MFCD04036082
• AKOS010913814
• DTXSID20675476
• SCHEMBL8333340
• EN300-1599600
• 3,5-Difluorobenzothioamide
• 874791-10-3
• DB-028051

• MDL： MFCD04036082
• Inchi： 1S/C7H5F2NS/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
• InChI Key： UVKMTQYRQXSOOI-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=C(C=1)F)F)N

Computed Properties

• Exact Mass: 173.01100
• Monoisotopic Mass: 173.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 135-139℃
• Boiling Point: 247.5±50.0 °C at 760 mmHg
• Flash Point: 103.5±30.1 °C
• Refractive Index: 1.598
• PSA: 58.11000
• LogP: 2.29930
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-difluorobenzene-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,5-difluorobenzene-1-carbothioamide

Comprehensive Overview of 3,5-Difluorobenzene-1-carbothioamide (CAS No. 874791-10-3): Properties, Applications, and Industry Insights

3,5-Difluorobenzene-1-carbothioamide (CAS No. 874791-10-3) is a fluorinated aromatic compound with a carbothioamide functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring two fluorine atoms at the 3- and 5-positions of the benzene ring, enhances its reactivity and selectivity in cross-coupling reactions, a topic highly searched in AI-driven drug discovery platforms. Researchers frequently inquire about "fluorinated building blocks in medicinal chemistry" or "thioamide derivatives in agrochemicals," reflecting its relevance in modern applications.

The compound's physicochemical properties, such as a molecular weight of 173.19 g/mol and a purity typically exceeding 98%, align with industry demands for high-performance intermediates. Recent trends in green chemistry have spurred interest in its potential as a catalyst or ligand in sustainable synthesis, a hotspot in SEO-optimized scientific queries. Analytical techniques like HPLC and NMR are commonly employed to verify its stability, a detail often sought by quality control professionals.

In the pharmaceutical sector, 3,5-difluorobenzene-1-carbothioamide serves as a precursor for kinase inhibitors and antiviral agents, topics trending in COVID-19 research and cancer therapy discussions. Its fluorine atoms improve bioavailability, a feature highlighted in "drug-likeness optimization" searches. Meanwhile, agrochemical studies explore its derivatives for pesticide development, addressing global concerns about food security and sustainable farming.

From a commercial perspective, suppliers emphasize CAS No. 874791-10-3’s scalability under GMP conditions, responding to queries about "bulk fluorinated compound suppliers." Regulatory compliance, particularly REACH and FDA guidelines, is another frequent search term tied to this compound. Storage recommendations (e.g., inert atmosphere, -20°C) are critical for lab technicians, as noted in material safety data sheets (MSDS).

Emerging applications in material science, such as its role in organic electronics, further broaden its appeal. Patent analyses reveal growing interest in its use for OLED materials, correlating with searches for "high-efficiency luminescent compounds." This interdisciplinary potential makes 3,5-difluorobenzene-1-carbothioamide a standout subject in both academic and industrial forums.

To conclude, the compound’s adaptability across pharmaceuticals, agrochemicals, and advanced materials underscores its scientific and commercial value. As AI-assisted molecular design accelerates, demand for specialized intermediates like this will likely surge, reinforcing its position in cutting-edge research.